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Compound of Interest

Compound Name: NPC-15437 dihydrochloride

Cat. No.: B1258138 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed protocols and technical information for the preparation,

storage, and handling of stock solutions of NPC-15437 dihydrochloride, a selective and

competitive protein kinase C (PKC) inhibitor.

Introduction
NPC-15437 is a potent inhibitor of protein kinase C (PKC), with a reported IC₅₀ of 19 µM.[1][2]

It acts competitively by interacting with the C1 regulatory domain of the enzyme.[1] The

compound demonstrates selectivity for PKC-α over other isoforms and has minimal activity

against cAMP-dependent or calcium/calmodulin-dependent protein kinases.[1] Due to its role in

modulating PKC signaling, which is implicated in processes like memory and P-glycoprotein-

mediated resistance, NPC-15437 is a valuable tool in cellular signaling research.[3] Proper

preparation and storage of stock solutions are critical for ensuring experimental reproducibility

and accuracy.

Technical Data Summary
The following table summarizes the key quantitative data for NPC-15437 dihydrochloride.
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Property Value Source(s)

Molecular Weight 511.62 g/mol [3][4]

CAS Number 141774-20-1 [4][5]

Solubility

DMSO: 10 mg/mLDMF: 5-10

mg/mLEthanol: 2.5-5 mg/mL

(sonication recommended)PBS

(pH 7.2): 0.5-1 mg/mL (slightly

soluble, sonication

recommended)Water: Soluble

[1][4][5]

Storage (Solid)

Store desiccated at +4°C or

-20°C. Stable for at least 3-4

years at -20°C.

[1][3][4][5]

Storage (Solutions)

Prepare fresh if possible. If

storage is necessary, store at

-20°C for up to one month or

-80°C for up to one year. Avoid

repeated freeze-thaw cycles.

[1][4]

Experimental Protocols
Materials and Equipment

NPC-15437 dihydrochloride powder

Anhydrous dimethyl sulfoxide (DMSO)

Phosphate-buffered saline (PBS), pH 7.2

Sterile, polypropylene microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, recommended for aqueous solutions)
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Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Safety Precautions
While the Safety Data Sheet (SDS) for NPC-15437 indicates it is not classified as a hazardous

substance, it is prudent to handle it with standard laboratory precautions.

Work in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid skin and eye contact.

Avoid inhalation of the powder.

In case of contact, wash the affected area thoroughly with water.

Protocol 1: Preparation of a 10 mM DMSO Stock
Solution
This protocol is recommended for creating a high-concentration, organic-based stock solution

suitable for further dilution into aqueous cell culture media or assay buffers.

Calculation:

Mass (mg) = Desired Volume (mL) x Desired Concentration (mM) x Molecular Weight ( g/mol

)

To prepare 1 mL of a 10 mM stock solution:

Mass = 1 mL x 10 mmol/L x 511.62 g/mol = 5.12 mg

Procedure:

Equilibrate the NPC-15437 dihydrochloride vial to room temperature before opening to

prevent moisture condensation.

Carefully weigh 5.12 mg of the powder and transfer it to a sterile microcentrifuge tube.
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Add 1 mL of anhydrous DMSO to the tube.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. Gentle warming or brief sonication can be used to aid dissolution if necessary.

The solution should be clear and free of particulates.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Protocol 2: Preparation of a 1 mg/mL PBS Stock
Solution
This protocol is for applications where DMSO may interfere with the experimental system. Note

that the solubility in aqueous buffers is significantly lower.

Procedure:

Equilibrate the NPC-15437 dihydrochloride vial to room temperature.

Weigh 1 mg of the powder and transfer it to a sterile microcentrifuge tube.

Add 1 mL of sterile PBS (pH 7.2).

Cap the tube and vortex vigorously.

Sonicate the solution for 5-10 minutes to aid dissolution.[4] The compound is described as

slightly soluble, so ensure no precipitate remains.[4]

It is highly recommended to prepare and use this aqueous solution on the same day.[1]

Storage and Stability
Solid Compound: Store the powder at +4°C or -20°C, protected from moisture.[1][3][4][5]

Stock Solutions: For DMSO stock solutions, aliquot and store at -20°C for short-term storage

(up to one month) or -80°C for long-term storage (up to one year).[1][4]
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Working Dilutions: Aqueous solutions should ideally be prepared fresh for each experiment

from the frozen stock.[1] Before use, thaw frozen stock solutions at room temperature and

ensure any precipitate is redissolved.[1]

Visualized Workflows and Pathways
The following diagrams illustrate the experimental workflow for stock solution preparation and

the biological pathway targeted by NPC-15437.
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Preparation

Storage & Use

1. Weigh NPC-15437
dihydrochloride powder

2. Transfer to
sterile tube

3. Add appropriate solvent
(e.g., DMSO, PBS)

4. Vortex / Sonicate
to dissolve

5. Aliquot into
single-use tubes

6. Store at -20°C
or -80°C

7. Thaw and dilute for
experimental use
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Caption: Workflow for NPC-15437 Dihydrochloride Stock Solution Preparation.
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Caption: Simplified PKC Signaling Pathway showing inhibition by NPC-15437.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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